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Compound of Interest

Compound Name: (10H-phenothiazin-2-yl)methanol

Cat. No.: B14918382

Get Quote

Chemical Profile & Hazard Identification
Before initiating disposal, you must understand the specific physicochemical risks associated

with this scaffold.[1] (10H-phenothiazin-2-yl)methanol is a tricyclic aromatic heterocycle used

primarily as a research building block.[1]

Chemical Name: (10H-phenothiazin-2-yl)methanol[1][2]

CAS Number: 859498-72-9[1]

Molecular Formula: C₁₃H₁₁NOS[1]

Key Functional Groups: Secondary amine (phenothiazine core), Primary alcohol

(hydroxymethyl).[1]

The "Why" Behind the Protocol
Treat this substance as a photosensitive, oxidation-prone toxicant.[1]

Photosensitivity: The phenothiazine core is electron-rich and susceptible to UV-induced

oxidation, forming sulfoxides or sulfones.[1] This reaction can be exothermic and change the
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chemical profile of your waste stream.[1]

Redox Activity: The nitrogen and sulfur heteroatoms make this compound incompatible with

strong oxidizers.[1] Never mix with nitric acid or peroxides in a waste stream; this can lead to

rapid decomposition or fire.[1]

Aquatic Toxicity: Phenothiazines are notorious for aquatic toxicity.[1] Under no circumstances

should this be discharged down the drain.[1]

Waste Characterization & Segregation
Since this specific CAS is not explicitly P-listed or U-listed under EPA RCRA regulations, it must

be managed based on characteristic hazards and process knowledge.

Parameter Classification Operational Directive

RCRA Status
Non-Listed (Process

Dependent)

Treat as Hazardous Waste

(Due to toxicity/bioactivity).[1]

Waste Code

D001 (if in flammable solvent)

D003 (Reactive - if mixed with

oxidizers)

Default to Combustible/Toxic

Organic Waste stream.[1]

Segregation Strict Isolation

DO NOT MIX with: Oxidizing

acids (HNO₃, H₂SO₄),

Peroxides, or Halogens.[1]

Storage Amber/Opaque

Must be stored in light-

resistant containers to prevent

photolysis.[1]

Disposal Workflow (Step-by-Step)
A. Solid Waste (Powder/Crystals)
Use this for expired stocks, contaminated weighing boats, or spill cleanup residues.[1]

Quenching (If necessary): If the material is suspected to be reactive or unstable, consult

EHS.[1] For standard pure powder, no quenching is required.[1]
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Primary Containment: Place the solid waste into a clear polyethylene bag or a wide-mouth

high-density polyethylene (HDPE) jar.[1]

Secondary Containment: Double-bag the primary container. If using a jar, place the jar inside

a secondary clear bag.

Labeling: Affix a hazardous waste tag. Explicitly write:

(10H-phenothiazin-2-yl)methanol[1][2]

Toxic, Irritant[1]

CAS: 859498-72-9[1]

Binning: Place in the Solid Hazardous Waste drum destined for Incineration.

B. Liquid Waste (Mother Liquors/Solutions)
Use this for reaction mixtures or HPLC effluents.[1]

Solvent Compatibility Check: Ensure the solvent carrier is compatible with the waste drum

(e.g., do not put aqueous acidic waste in a steel drum).[1]

Segregation:

Halogenated Stream: If dissolved in DCM or Chloroform.[1]

Non-Halogenated Stream: If dissolved in Methanol, Ethanol, or DMSO.[1]

pH Check: Ensure pH is between 5–9. If the solution is highly acidic/basic, neutralize it

before adding it to the central waste drum to prevent drum corrosion or gas evolution.[1]

Transfer: Pour into the appropriate solvent waste carboy using a funnel. Do not overfill (leave

10% headspace).

Log Entry: Immediately log the volume and concentration on the carboy's accumulation log.

Visualized Disposal Workflow
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The following diagram outlines the decision logic for disposing of (10H-phenothiazin-2-
yl)methanol to ensure compliance and safety.

Waste Generation
(10H-phenothiazin-2-yl)methanol

Physical State?

Solid / Contaminated Debris

Powder/Wipes

Liquid / Solution

Reaction Mix

Double Bag in Polyethylene
(Protect from Light)

Label: Toxic Solid
CAS: 859498-72-9

Satellite Accumulation Area
(Amber/Opaque Container)

Solvent Type?

Halogenated Waste
(e.g., DCM, CHCl3)

Contains Halogens

Non-Halogenated Waste
(e.g., MeOH, DMSO)

No Halogens

Final Disposal:
High-Temp Incineration

EHS Pickup
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Click to download full resolution via product page

Caption: Logical workflow for the segregation and packaging of phenothiazine-derivative waste

streams.

Emergency Contingencies
Accidental Spills

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer recommended),

lab coat, and safety goggles.[1] If powder is aerosolized, use an N95 or P100 respirator.[1]

Containment:

Solid: Cover with wet paper towels to prevent dust generation.[1]

Liquid: Surround with absorbent pads or vermiculite.[1]

Cleanup: Scoop material into a disposal bag. Do not use bleach (oxidizer) on the spill area,

as this may cause a reaction.[1] Use simple soap and water or a specifically designed

solvent (like ethanol) for final surface cleaning.[1]

Disposal: Treat all cleanup materials as hazardous solid waste (see Section 3A).

Exposure First Aid[1]
Skin Contact: Phenothiazines can cause contact dermatitis or photosensitization.[1] Wash

with soap and water for 15 minutes.[1] Keep the area covered and away from direct sunlight.

[1]

Eye Contact: Rinse cautiously with water for 15 minutes.[1] Seek medical attention

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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